Cas no 1241-87-8 (1-Caffeoylquinic acid)

• Product Name: 1-Caffeoylquinic acid
• CAS No: 1241-87-8
• MF: C₁₆H₁₈O₉
• MW: 354.308725833893
• MDL: MFCD10566609
• CID: 41116
• PubChem ID: 10155076
• Update Time: 2025-04-18

1-Caffeoylquinic acid Chemical and Physical Properties

Names and Identifiers

• 1-Caffeoylquinic acid
• 3,4-Dihydroxycinnamic acid (-)-1-carboxy-3,4,5-trihydroxycyclohexyl ester
• 1-O-Caffeoylquinic acid
• 1-Kaffeylchinasaeure
• Cyclohexanecarboxylicacid
• Cyclohexanecarboxylic acid, 1-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-3,4,5-trihydroxy-, (1alpha,3R,4alpha,5R)-
• 797FE6FE-1329-4C90-9B0E-B583676AD409
• AC-6023
• NPLC-0528
• (3R,5R)-1-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-3,4,5-trihydroxycyclohexane-1-carboxylic acid
• 8WO78APH4R
• Quinic acid, 1-caffeoyl-
• Quinic acid, 1-caffeoyl-, E-
• AKOS025402172
• CYCLOHEXANECARBOXYLIC ACID, 1-((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-3,4,5-TRIHYDROXY-, (1.ALPHA.,3R,4.ALPHA.,5R)-
• 928005-87-2
• HY-N0460
• 2848CBC5-0661-43ED-9EB3-3CDD3AB3BCCD
• CHEBI:136555
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (-)-, 1-(3,4-dihydroxycinnamate)
• ACon1_000282
• trans-1-o-Caffeoylquinic acid
• PD125742
• Cyclohexanecarboxylic acid, 1-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-3,4,5-trihydroxy-, (1alpha,3R,4alpha,5R)-
• 1241-87-8
• AKOS040760125
• DTXSID001308334
• 1-O-(trans-caffeoyl)quinic acid
• MS-25508
• UNII-8WO78APH4R
• Q27271129
• 1-Cqa
• SCHEMBL18180785
• CYCLOHEXANECARBOXYLIC ACID, 1-(((2E)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-3,4,5-TRIHYDROXY-, (1.ALPHA.,3R,4.ALPHA.,5R)-
• Cyclohexanecarboxylic acid, 1-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-3,4,5-trihydroxy-, (1alpha,3R,4alpha,5R)-
• (1S,3R,4S,5R)-1-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-3,4,5-trihydroxycyclohexane-1-carboxylic acid
• NCGC00180712-02!(3R,5R)-1-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-3,4,5-trihydroxycyclohexane-1-carboxylic acid
• NCGC00180712-01
• CS-0008987
• Cinnamic acid, 3,4-dihydroxy-, (-)-1-carboxy-3,4,5-trihydroxycyclohexyl ester
• SCHEMBL6240053
• 1-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-3,4,5-trihydroxycyclohexane-1-carboxylic acid
• 1-(3,4-Dihydroxycinnamoyl)quinic acid
• PD125743
• PD130365
• 1-[3-(3,4-Dihydroxyphenyl)prop-2-enoyloxy]-3,4,5-trihydroxycyclohexane-1-carboxylic acid
• FT-0686559
• AKOS032962069
• Cyclohexanecarboxylic acid, 1-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-3,4,5-trihydroxy-, (1a,3R,4a,5R),Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (-)-, 1-(3,4-dihydroxycinnamate),Cinnamic acid, 3,4-dihydroxy-, (-)-1-carboxy-3,4,5-trihydroxycyclohexyl ester

• MDL： MFCD10566609
• Inchi： 1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(21)25-16(15(23)24)6-11(19)14(22)12(20)7-16/h1-5,11-12,14,17-20,22H,6-7H2,(H,23,24)/b4-2+/t11-,12-,14?,16?/m1/s1
• InChI Key： GWTUHAXUUFROTF-AVXJPILUSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)C1(C(=O)O)C[C@H](C([C@@H](C1)O)O)O

Computed Properties

• Exact Mass: 354.09500
• Monoisotopic Mass: 354.09508215 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 354.31
• XLogP3: -0.4
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.65
• Melting Point: No data available
• Boiling Point: 636.2±55.0 °C at 760 mmHg
• Flash Point: 234.5±25.0 °C
• Refractive Index: 1.69
• PSA: 164.75000
• LogP: -0.64590

1-Caffeoylquinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives
• CQAs
• Solvents and Organic Chemicals Organic Compounds Acids/Esters